Cas no 1373668-85-9 (1-(difluoromethyl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide
• CAS No: 1373668-85-9
• MF: C₄H₅F₂N₃O₂S
• MW: 197.163205862045
• MDL: MFCD24088376
• CID: 5244524
• PubChem ID: 81341145
• Update Time: 2025-07-22

1-(difluoromethyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1-(difluoromethyl)-
• 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide

• MDL： MFCD24088376
• Inchi： 1S/C4H5F2N3O2S/c5-4(6)9-2-3(1-8-9)12(7,10)11/h1-2,4H,(H2,7,10,11)
• InChI Key： HOUJBEYZGVTUII-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(S(N)(=O)=O)C=N1

Additional information on 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide

Introduction to 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide (CAS No. 1373668-85-9)

1-(difluoromethyl)-1H-pyrazole-4-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1373668-85-9, this compound represents a unique structural motif that combines a pyrazole core with a difluoromethyl group and a sulfonamide moiety. These structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The pyrazole scaffold is a well-established heterocyclic system that is widely recognized for its biological activity and versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied due to their ability to interact with multiple biological targets, including enzymes and receptors. The introduction of a difluoromethyl group at the 1-position of the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug efficacy and pharmacokinetics. Additionally, the presence of a sulfonamide functional group at the 4-position introduces polarity and hydrogen bonding capabilities, further modulating the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide with various protein targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory drugs. Furthermore, its structural features align well with known pharmacophores in kinase inhibitors, which are widely used in oncology therapy.

In vitro studies have demonstrated that 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide demonstrates moderate to high binding affinity to several protein kinases, including those implicated in cancer progression. The difluoromethyl group plays a crucial role in stabilizing the transition state during enzyme-substrate interactions, thereby enhancing inhibitory potency. Additionally, the sulfonamide moiety facilitates hydrogen bonding with key residues in the active site of target enzymes, further reinforcing binding interactions.

The synthesis of 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoromethyl group typically employs fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), which must be handled under inert conditions due to their reactivity. The subsequent sulfonamide formation is achieved through nucleophilic substitution reactions using sulfonyl chlorides or sulfonyl azides, followed by deprotection steps if necessary.

One of the key challenges in working with 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide is its potential sensitivity to hydrolysis under acidic or basic conditions. Therefore, storage and handling must be conducted under controlled pH conditions to prevent degradation. Furthermore, purification techniques such as column chromatography or recrystallization are essential to isolate high-purity material for subsequent biological evaluation.

The pharmacological profile of 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide is being actively investigated in preclinical studies to assess its therapeutic potential. Initial results indicate that this compound exhibits significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. These findings are particularly exciting given the growing recognition of inflammation as a key factor in various chronic diseases, including cardiovascular disorders and neurodegenerative conditions.

Another area of interest is the potential application of 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide in oncology research. Preclinical data suggest that this compound may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The difluoromethyl group's ability to enhance metabolic stability suggests that it may exhibit favorable pharmacokinetic properties when developed into an oral therapeutic agent.

The development of novel sulfonamide-based drugs has been hampered by concerns regarding toxicity and metabolic clearance. However, advances in medicinal chemistry have led to strategies for designing sulfonamides with improved bioavailability and reduced side effects. The structural features of 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide, including its optimized lipophilicity and hydrogen bonding capacity, make it an attractive candidate for further optimization using these strategies.

In conclusion, 1-(difluoromethyl)-1H-pyrazole-4-sulfonamide (CAS No. 1373668-85-9) represents a promising lead compound for pharmaceutical development with significant potential in anti-inflammatory and oncology applications. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a valuable asset for medicinal chemists seeking to develop next-generation therapeutic agents.